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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the experimental setup and protocols
for the synthesis of the superheavy element Oganesson, specifically the isotope Oganesson-
294. The synthesis of this element represents a landmark achievement in nuclear physics and
was the culmination of a collaborative effort between the Joint Institute for Nuclear Research
(JINR) in Dubna, Russia, and the Lawrence Livermore National Laboratory (LLNL) in California,
USA.[1][2] The first successful synthesis was reported in 2002, with further confirmation in
2005.[2]

l. Quantitative Data Summary

The synthesis of Oganesson-294 is characterized by extremely low production rates and short
half-lives, necessitating highly sensitive and efficient experimental techniques. The following
table summarizes the key quantitative data from the synthesis experiments.
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Parameter Value(s) Reference(s)
Nuclear Reaction 249Cf(48Ca, 3n)2940g [3]
Projectile lon 48Ca [3]
Target Isotope 249Cf [3]
Compound Nucleus 2970¢g* [4]
Beam Energy 251 MeV (2005 experiment)
Target Thickness 0-34 rng/cmZ (2005
experiment)
Fusion Cross-Section ~0.3-0.6 pb [4]

Beam Dose

2.5 x 101948Ca ions

[5]

Irradiation Duration

~4 months (initial discovery)

[2]

Number of Atoms Detected

1-2 (2002), 2 (2005)

[2]

Half-life of 2940g

~0.7 ms

[4]

29409 Decay Mode

Alpha Decay

29409 Alpha Decay Energy

Not explicitly found

Decay Product

290Lv

Il. Experimental Protocols

The synthesis of Oganesson-294 was achieved through a "hot fusion" reaction, where a heavy

target nucleus is bombarded with a lighter, energetic projectile ion.

A. lon Beam Production and Acceleration

e lon Source and Projectile: An isotopically enriched source of 48Ca was used to produce the

projectile ions.

o Accelerator: The 48Ca ions were accelerated to the required energy using the U400 heavy-

ion cyclotron at the Flerov Laboratory of Nuclear Reactions (FLNR) at JINR.[5]
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o Beam Energy: For the successful synthesis of 2940g in the 2005 experiment, the 48Ca
beam was accelerated to an energy of 251 MeV.

B. Target Preparation

o Target Material: A target of Californium-249 (249Cf) was utilized. This actinide target material
is highly radioactive and available in very limited quantities.

o Target Fabrication: The 249Cf was typically in the form of californium oxide (CfO2) and was
deposited onto a thin, durable backing foil, such as titanium.[5]

o Target Thickness: The thickness of the 249Cf layer in the 2005 experiment was
approximately 0.34 mg/cm2. The target was mounted on a rotating wheel to withstand the
intense ion beam.

C. Irradiation and Nuclear Reaction

« Irradiation: The 249Cf target was irradiated with the high-intensity 48Ca beam.

e Nuclear Fusion: The collision of a 48Ca projectile with a 249Cf target nucleus resulted in the
formation of an excited compound nucleus of Oganesson-297 (2970g*).

o Evaporation: This highly unstable compound nucleus promptly evaporated three neutrons
(3n) to de-excite, forming the isotope Oganesson-294 (2940g).

D. Separation and Transport of Synthesized Atoms

¢ Recoil Separation: The newly synthesized 29409 atoms, recoiling from the target, were
separated from the intense primary 48Ca beam and other unwanted reaction products using
the Dubna Gas-Filled Recoil Separator (DGFRS).

» Gas-Filled Separator Principle: The DGFRS is filled with a low-pressure gas (e.g., hydrogen
or helium). The recoiling heavy ions and the lighter beam particles have different charge-to-
mass ratios and interact differently with the gas, allowing for their separation in a magnetic
field.

o Transport Efficiency: The DGFRS efficiently transported the Oganesson atoms to the
detector system at its focal plane.
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E. Detection and Identification

Implantation: The separated 29409 atoms were implanted into a position-sensitive detector

array.

Detector System: The detector system consisted of double-sided silicon strip detectors
(DSSSDs). These detectors can precisely measure the position and energy of the implanted

nucleus and its subsequent decay products.

Decay Chain Identification: The identification of 2940g was achieved by observing its
characteristic decay chain. 29409 undergoes alpha decay with a very short half-life.

o 29409 - 290Lv + a

Correlation Analysis: The detection of a recoiling atom followed by a sequence of alpha
decays at the same position in the detector within a specific time window provided the
signature for the synthesis of a new element. The decay properties of the daughter nucleus,
Livermorium-290 (290Lv), were crucial for confirming the identity of the parent 2940g
nucleus.

lll. Experimental Workflow and Logic Diagrams

The following diagrams illustrate the key processes in the synthesis and identification of

Oganesson-294.

Target Chamber

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of Oganesson-294.

© 2026 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b606736/docs?utm_src=pdf-body-img#synthesis-of-oganesson-294-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606736?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

3 neutrons

o (t¥2= 0.7 ms)

Click to download full resolution via product page

Caption: Nuclear reaction and decay pathway for Oganesson-294.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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